2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-3-(furan-2-ylmethyl)quinazolin-4-one
• InChI: InChI=1S/C20H14Cl2N2O2S/c21-16-8-7-13(10-17(16)22)12-27-20-23-18-6-2-1-5-15(18)19(25)24(20)11-14-4-3-9-26-14/h1-10H,11-12H2
• InChI Key: DJWORINOPUEXKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)SCC3=CC(=C(C=C3)Cl)Cl)CC4=CC=CO4
• Molecular Formula: C20H14Cl2N2O2S
• Molecular Weight: 417.3 g/mol

Description

2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone, also known as DCB-FQ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. DCB-FQ belongs to the class of quinazolinone derivatives, which have been found to possess a wide range of biological activities, including antimicrobial, antitumor, anti-inflammatory, and antiviral properties.

Mechanism of Action

The mechanism of action of 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone is not fully understood. However, it has been suggested that 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone may exert its biological activities through the inhibition of key enzymes and proteins involved in various biological processes. For example, 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, which may contribute to its antitumor activity. 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, which may contribute to its anti-inflammatory activity.
Biochemical and Physiological Effects:
2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone has been found to possess a wide range of biochemical and physiological effects. In vitro studies have shown that 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone can induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce the production of inflammatory mediators. In addition, 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone has been shown to inhibit the growth of various bacterial and fungal strains, suggesting that it may possess antibacterial and antifungal properties. In vivo studies have shown that 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone can reduce tumor growth and inflammation in animal models, suggesting that it may have therapeutic potential for the treatment of cancer and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone is its broad range of biological activities, which makes it a potential candidate for the treatment of various diseases. In addition, 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone is relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone is its potential toxicity, which may limit its clinical use. Further studies are needed to determine the safety and efficacy of 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone in humans.

Future Directions

There are several future directions for the research on 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone. First, further studies are needed to elucidate the mechanism of action of 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone, which may provide insights into its therapeutic potential. Second, studies are needed to determine the safety and efficacy of 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone in animal models and humans, which may pave the way for its clinical use. Third, studies are needed to explore the potential of 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone as a lead compound for the development of novel therapeutic agents. Finally, studies are needed to investigate the potential of 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone as a diagnostic tool for the detection of various diseases, such as cancer and viral infections.
Conclusion:
In conclusion, 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone possesses a wide range of biological activities, including antimicrobial, antitumor, anti-inflammatory, and antiviral properties. 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone has been shown to inhibit the growth of various bacterial and fungal strains, exhibit significant cytotoxicity against various cancer cell lines, possess anti-inflammatory and antiviral properties, and reduce tumor growth and inflammation in animal models. Further studies are needed to determine the safety and efficacy of 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone in humans and explore its potential as a lead compound for the development of novel therapeutic agents.

Scientific Research Applications

2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone has been extensively studied for its potential as a therapeutic agent. It has been found to possess a wide range of biological activities, including antimicrobial, antitumor, anti-inflammatory, and antiviral properties. 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone has been shown to inhibit the growth of various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone has also been found to exhibit significant cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. In addition, 2-[(3,4-dichlorobenzyl)thio]-3-(2-furylmethyl)-4(3H)-quinazolinone has been shown to possess anti-inflammatory and antiviral properties, making it a potential candidate for the treatment of viral infections.